Cas no 953175-16-1 (N-{1,1'-biphenyl-2-yl}-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide)

• Product Name: N-{1,1'-biphenyl-2-yl}-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide
• CAS No: 953175-16-1
• MF: C₂₄H₂₀N₂O₂
• MW: 368.427805900574
• CID: 6203171
• PubChem ID: 16878500
• Update Time: 2025-07-20

N-{1,1'-biphenyl-2-yl}-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{1,1'-biphenyl-2-yl}-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide
• N-{[1,1'-biphenyl]-2-yl}-2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetamide
• F5001-0272
• 2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]-N-(2-phenylphenyl)acetamide
• AKOS024486982
• N-([1,1'-biphenyl]-2-yl)-2-(5-(p-tolyl)isoxazol-3-yl)acetamide
• 953175-16-1

• Inchi： 1S/C24H20N2O2/c1-17-11-13-19(14-12-17)23-15-20(26-28-23)16-24(27)25-22-10-6-5-9-21(22)18-7-3-2-4-8-18/h2-15H,16H2,1H3,(H,25,27)
• InChI Key： LSYMFHBSAGXTOO-UHFFFAOYSA-N
• SMILES： O1C(=CC(CC(NC2=CC=CC=C2C2C=CC=CC=2)=O)=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 368.152477885g/mol
• Monoisotopic Mass: 368.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 55.1Ų

Additional information on N-{1,1'-biphenyl-2-yl}-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide

Recent Advances in the Study of N-{1,1'-biphenyl-2-yl}-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide (CAS: 953175-16-1)

The compound N-{1,1'-biphenyl-2-yl}-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide (CAS: 953175-16-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole and biphenyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in disease models.

One of the key areas of investigation has been the compound's role as a selective inhibitor of specific kinase pathways. Preliminary data from in vitro assays indicate that 953175-16-1 exhibits high affinity for certain tyrosine kinases, which are implicated in the progression of cancers and inflammatory diseases. Structural-activity relationship (SAR) studies have been conducted to identify the critical functional groups responsible for its inhibitory activity, with the oxazole ring and the biphenyl moiety playing pivotal roles in binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets, and the ability of 953175-16-1 to interact with specific receptor subtypes opens new avenues for the development of novel therapeutics for neurological and metabolic disorders. Computational docking studies and molecular dynamics simulations have provided insights into the binding modes of the compound, facilitating the design of more potent analogs.

Pharmacokinetic and toxicological evaluations of 953175-16-1 have also been a focus of recent studies. Early-stage preclinical trials have demonstrated favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability and minimizing off-target effects. Researchers are employing medicinal chemistry strategies, such as prodrug derivatization and formulation optimization, to enhance the compound's bioavailability and therapeutic index.

The synthesis of 953175-16-1 and its derivatives has been another area of active research. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Novel catalytic systems and green chemistry approaches have been employed to streamline the synthesis process, reducing the environmental impact and cost of production. These developments are critical for scaling up the compound for further preclinical and clinical studies.

Looking ahead, the therapeutic potential of 953175-16-1 is being explored in diverse disease contexts, including oncology, inflammation, and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of basic research findings into clinical applications. Future studies will likely focus on combination therapies, where 953175-16-1 is used in conjunction with other targeted agents to enhance efficacy and overcome resistance mechanisms.

In conclusion, N-{1,1'-biphenyl-2-yl}-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide (CAS: 953175-16-1) represents a promising candidate for drug development, with its multifaceted pharmacological properties and potential for therapeutic innovation. Continued research efforts will be essential to fully realize its clinical potential and address the remaining challenges in its development.